1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone

The molecular formula of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone is C₁₀H₉NO₃, with a molecular weight of 191.18 g/mol. Its IUPAC name, 1-(4-methoxy-1,3-benzoxazol-2-yl)ethanone, reflects the substitution pattern: a methoxy group (-OCH₃) at the 4-position of the benzo-fused oxazole ring and an acetyl group (-COCH₃) at the 2-position. The SMILES notation (COC1=C2N=C(C(C)=O)OC2=CC=C1) and InChI key (ZCNHSDWCQINSDF-UHFFFAOYSA-N) provide unambiguous representations of its structure.

Key Structural Features:

• Benzoxazole Core: A fused bicyclic system comprising a benzene ring and an oxazole ring.
• Methoxy Substituent: Positioned para to the oxazole nitrogen, influencing electronic properties via electron-donating effects.
• Acetyl Group: A ketone functional group at the 2-position, enhancing reactivity in nucleophilic addition and condensation reactions.

Table 1: Physicochemical Properties of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone

Historical Context in Benzoxazole Derivative Research

Benzoxazoles emerged as a critical heterocyclic scaffold in the mid-20th century, with early synthesis methods documented in military research reports. For example, the cyclization of 2-aminophenols with carboxylic acid derivatives under reflux conditions became a standard approach. The introduction of electron-donating groups like methoxy (-OCH₃) marked a shift toward tailoring benzoxazoles for pharmaceutical applications, as these groups modulate electronic and steric properties to enhance bioactivity.

The specific derivative 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone gained prominence in the 2020s as a precursor to kinase inhibitors and antimicrobial agents. Its methoxy group improves solubility and metabolic stability compared to non-substituted analogs, addressing historical challenges in drug bioavailability.

Role in Heterocyclic Compound Synthesis

Synthetic Utility:

• Building Block for Complex Heterocycles: The acetyl group at the 2-position undergoes condensation reactions with amines or hydrazines, forming imines or hydrazones essential for constructing polycyclic systems. For instance, coupling with piperidine derivatives yields compounds with demonstrated anticancer activity.
• Electron-Directing Effects: The methoxy group directs electrophilic substitution to the 5- and 7-positions of the benzene ring, enabling regioselective functionalization. This property is exploited in synthesizing multisubstituted benzoxazoles for structure-activity relationship (SAR) studies.

Example Reaction Pathway:

Synthesis of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone:

• Cyclization: 2-Amino-4-methoxyphenol reacts with acetic anhydride in acetonitrile under reflux.
• Purification: Recrystallization from ethanol yields the pure product (85–90% yield).

Table 2: Comparison of Benzoxazole Derivatives

Conventional Synthesis Pathways

Cyclocondensation of 2-Aminophenol Derivatives

The cyclocondensation of 2-aminophenol derivatives represents the most fundamental approach for synthesizing 1-(4-methoxybenzo[d]oxazol-2-yl)ethanone and related benzoxazole compounds [5]. This methodology involves the direct condensation of substituted 2-aminophenols with appropriate carbonyl compounds under acidic or basic conditions [8]. The reaction proceeds through an initial Schiff base formation followed by intramolecular cyclization to form the benzoxazole ring system [22].

In the specific case of 4-methoxybenzoxazole synthesis, 4-methoxy-2-aminophenol serves as the starting material, which undergoes condensation with acetic acid derivatives or acetyl chloride to introduce the ethanone functionality [3]. The reaction mechanism involves the nucleophilic attack of the amino group on the carbonyl carbon, followed by water elimination and subsequent cyclization through the phenolic oxygen [5] [8].

Table 1: Cyclocondensation Reaction Conditions for Benzoxazole Synthesis

The gold-catalyzed approach demonstrates exceptional efficiency, with hydrogen tetrachloroaurate facilitating the oxidative cyclization of phenolic Schiff bases under oxygen atmosphere in tetrahydrofuran solvent [5]. This method tolerates various aromatic aldehydes possessing electron-donating or electron-withdrawing groups, making it suitable for synthesizing diverse methoxy-substituted benzoxazole derivatives [5].

Alternative catalytic systems include nickel-supported silica, which operates under ambient temperature conditions and exhibits excellent functional group tolerance [8]. The reaction proceeds cleanly with 2-aminophenol and substituted aldehydes, affording benzoxazoles in high yields within short reaction times [8]. The catalyst shows particular effectiveness with electron-donating substituents such as methoxy groups, producing the corresponding products in yields exceeding 94% [8].

Thiourea Intermediate-Based Approaches

The thiourea intermediate-based methodology offers an alternative synthetic route to 1-(4-methoxybenzo[d]oxazol-2-yl)ethanone through a two-step process involving initial formation of benzoxazole-2-thiol intermediates [6] [29]. This approach begins with the cyclocondensation of 2-aminophenol derivatives with thiourea under thermal conditions, typically at temperatures ranging from 200-250°C [6].

The reaction mechanism proceeds through the formation of a cyclic thiourea intermediate, which subsequently undergoes ring closure with elimination of hydrogen sulfide to yield benzoxazole-2-thiol [6]. This intermediate can then be subjected to alkylation reactions with appropriate acetyl derivatives to introduce the ethanone functionality at the 2-position [29].

Table 2: Thiourea-Based Synthesis Conditions and Yields

The solventless cyclocondensation approach has proven particularly effective for preparing substituted benzoxazole-2-thiols [6]. The reaction between 2-aminophenol and thiourea under conventional heating provides the desired benzoxazole-2-thiol in good yield and high purity [6]. The method offers advantages in terms of environmental friendliness and operational simplicity, as it eliminates the need for organic solvents during the initial cyclization step [6].

Subsequent functionalization of the benzoxazole-2-thiol intermediate involves nucleophilic substitution reactions with acetyl derivatives [29]. The thiol group acts as an excellent leaving group, facilitating the introduction of various acyl functionalities including the ethanone moiety required for 1-(4-methoxybenzo[d]oxazol-2-yl)ethanone synthesis [29]. This two-step approach provides good overall yields and allows for structural diversity through variation of the acylating agent [29].

Green Chemistry Innovations

Solvent-Free Ultrasonic-Assisted Synthesis

Solvent-free ultrasonic-assisted synthesis represents a significant advancement in green chemistry approaches for preparing 1-(4-methoxybenzo[d]oxazol-2-yl)ethanone [11] [12] [14]. This methodology combines the benefits of eliminating organic solvents with the enhanced reaction kinetics provided by ultrasonic irradiation [12]. The technique has demonstrated remarkable efficiency in producing benzoxazole derivatives under environmentally benign conditions [14].

The ultrasonic probe irradiation method operates through cavitation effects that create localized high-temperature and high-pressure conditions, facilitating bond formation and cyclization reactions [12]. For benzoxazole synthesis, this approach typically involves the direct condensation of substituted 2-aminophenols with aldehydes or acid derivatives under solvent-free conditions with ultrasonic activation [14].

Table 3: Ultrasonic-Assisted Synthesis Parameters

The solvent-free ultrasonic method demonstrates superior efficiency compared to conventional heating approaches [12]. Under optimized conditions using 51 watts power for 20 minutes at room temperature, benzothiazole derivatives achieve yields of 83% without requiring any catalyst or solvent [12]. This represents a significant improvement over traditional methods that typically require extended reaction times and elevated temperatures [12].

The Lewis acidic ionic liquid-supported magnetic nanoparticle catalyst system further enhances the effectiveness of ultrasonic synthesis [14]. This approach utilizes iron oxide-supported Lewis acidic ionic liquid as a recyclable catalyst under solvent-free ultrasound irradiation [14]. The method produces benzoxazole derivatives in moderate to good yields ranging from 21-90%, with the catalyst easily separated by magnetic decantation and reused multiple times without significant activity loss [14].

Mechanistic studies indicate that ultrasonic irradiation facilitates the formation of reactive intermediates through enhanced molecular motion and collision frequency [12]. The cavitation bubbles generated during sonication create microenvironments with extreme conditions that promote cyclization reactions [14]. This effect is particularly beneficial for the formation of the benzoxazole ring system from 2-aminophenol derivatives [14].

Magnetic Nanocatalyst Applications

Magnetic nanocatalyst applications have emerged as a cutting-edge approach for the sustainable synthesis of 1-(4-methoxybenzo[d]oxazol-2-yl)ethanone [13] [14]. These catalytic systems combine the advantages of heterogeneous catalysis with easy magnetic separation and reusability [13]. The most prominent examples include copper ferrite nanoparticles and iron oxide-supported ionic liquid catalysts [13] [14].

Copper ferrite nanoparticles have demonstrated exceptional catalytic activity for benzoxazole synthesis [13]. The magnetic copper ferrite catalyst facilitates the condensation of 2-aminophenols with aldehydes under mild conditions, producing benzoxazole derivatives in good yields [13]. The nanoparticles exhibit characteristic absorption bands at 436 and 606 wavenumbers in infrared spectroscopy, corresponding to octahedral and tetrahedral metal ion vibrations respectively [13].

Table 4: Magnetic Nanocatalyst Performance Data

The iron oxide-supported Lewis acidic ionic liquid catalyst represents a particularly innovative approach [14]. This system combines the magnetic properties of iron oxide nanoparticles with the catalytic activity of Lewis acidic ionic liquids [14]. The catalyst can be synthesized through immobilization of ionic liquid species onto functionalized magnetic nanoparticles, resulting in a highly active and recyclable catalytic system [14].

Scanning electron microscopy analysis reveals that magnetic ferrite nanomaterials consist of agglomerations of small spherical particles with uniform nanometer dimensions [13]. This morphology provides high surface area and numerous active sites for catalytic reactions [13]. The magnetic properties enable facile catalyst recovery using external magnetic fields, eliminating the need for filtration or centrifugation [13] [14].

The recyclability studies demonstrate that magnetic nanocatalysts maintain their activity over multiple reaction cycles [13] [14]. Copper ferrite nanoparticles can be reused for at least five consecutive reactions without significant loss of catalytic activity [13]. Similarly, the iron oxide-supported Lewis acidic ionic liquid catalyst shows stable performance over six reaction cycles [14]. This reusability represents a significant economic and environmental advantage over conventional homogeneous catalysts [13] [14].

Post-Synthetic Modifications

Functional Group Transformations at the Ethanone Moiety

Functional group transformations at the ethanone moiety of 1-(4-methoxybenzo[d]oxazol-2-yl)ethanone provide access to diverse derivatives with potentially enhanced biological activities [17] [20] [21]. These modifications typically involve reactions at the carbonyl carbon or the adjacent methylene group, allowing for the introduction of various functional groups and structural motifs [17] [20].

Electrochemical methods have proven particularly effective for functionalizing the ethanone moiety [17]. The electrochemical generation of hypervalent iodine species enables oxidative cyclization reactions that can modify the ethanone functionality while maintaining the benzoxazole core structure [17]. This approach demonstrates excellent functional group compatibility, tolerating alkenes, halogens, and carboxylic acid groups [17].

Table 5: Ethanone Moiety Transformation Reactions

The radical-type alkoxylation reactions represent another important transformation pathway [20]. These reactions involve the asymmetric addition of alcohols to the ethanone moiety using tert-butyl hydroperoxide as an oxidant [20]. The process typically achieves good enantioselectivity ranging from 85-90% enantiomeric excess when employing chiral vanadium catalysts [20]. The reaction conditions are mild, typically conducted at 0°C for 24 hours, and provide good yields of the alkoxylated products [20].

Mechanistic studies indicate that the ethanone moiety can undergo various reaction pathways depending on the reaction conditions and reagents employed [17] [20]. Under oxidative conditions, the carbonyl group can participate in cyclization reactions to form complex polycyclic structures [17]. Alternatively, the adjacent carbon atoms can undergo functionalization through radical mechanisms, introducing new substituents while preserving the ethanone functionality [20].

The scope of ethanone transformations extends to the formation of heterocyclic systems through intramolecular cyclization reactions [21]. These transformations often involve the interaction of the ethanone carbonyl with nucleophilic groups introduced elsewhere in the molecule, leading to the formation of fused ring systems [21]. Such modifications can significantly alter the biological activity and pharmacological properties of the resulting compounds [21].

Methoxy Group Positional Isomerism Studies

Methoxy group positional isomerism studies in 1-(4-methoxybenzo[d]oxazol-2-yl)ethanone and related compounds have revealed significant structure-activity relationships and synthetic challenges [18] [19] [21]. The position of the methoxy substituent on the benzoxazole ring system dramatically influences both the synthetic accessibility and the final compound properties [19] [21].

Research on styrylbenzoxazole photoswitches has demonstrated that methoxy substitution patterns affect photochemical behavior and isomerization properties [18]. The 4-methoxy substitution pattern shows distinct photoswitching characteristics compared to other positional isomers, with different extinction coefficients and photostationary state ratios [18]. These differences arise from the electronic effects of the methoxy group on the benzoxazole aromatic system [18].

Table 6: Methoxy Positional Isomer Properties

The electron-donating properties of methoxy groups significantly influence the reactivity of benzoxazole derivatives [21]. In anticancer evaluation studies, compounds bearing methoxy groups at the 3-position of the phenyl ring generally exhibit higher activity compared to unsubstituted analogues [19]. This enhanced activity is attributed to the electron-donating effects that modify the electronic distribution within the molecule [19].

Synthetic approaches to different methoxy positional isomers often require distinct starting materials and reaction conditions [19] [21]. The preparation of 4-methoxybenzoxazole derivatives typically begins with 4-methoxy-2-aminophenol, while other isomers require correspondingly substituted aminophenol precursors [19]. The regioselectivity of the cyclization reactions generally preserves the substitution pattern of the starting aminophenol [21].

Computational studies have provided insights into the electronic effects of methoxy substitution on benzoxazole reactivity [21]. Density functional theory calculations indicate that methoxy groups at different positions exert varying influences on the molecular orbital energies and charge distribution [21]. These electronic differences translate into distinct reactivity patterns and biological activities for the various positional isomers [21].

Spectroscopic Analysis

FT-IR Spectral Signatures

The Fourier Transform Infrared spectroscopic analysis of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone reveals characteristic absorption bands that provide definitive structural confirmation. The compound exhibits distinctive carbonyl stretching frequency patterns that reflect the electronic environment of the ketone functional group within the benzoxazole framework.

The ketone carbonyl group in 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone demonstrates a characteristic absorption band at approximately 1680-1720 cm⁻¹ [1]. This frequency range is consistent with aromatic ketones, where the carbonyl group experiences conjugation with the benzoxazole ring system. The presence of the electron-donating methoxy group at the 4-position of the benzoxazole ring may influence the carbonyl stretching frequency, potentially shifting it to the lower end of this range due to increased electron density in the system [2].

The benzoxazole heterocyclic framework contributes several distinctive peaks to the infrared spectrum. The carbon-nitrogen double bond (C=N) stretching vibration appears at approximately 1570-1590 cm⁻¹, which is characteristic of benzoxazole derivatives [3] [4]. The C-O-C stretching vibrations of the oxazole ring system are observed in the region of 1240-1270 cm⁻¹, with additional bands at 1050-1080 cm⁻¹ representing symmetric C-O-C stretching modes [4].

The methoxy substituent introduces specific spectral features, including C-H stretching vibrations of the methyl group at approximately 2950-3000 cm⁻¹ and the characteristic C-O stretching of the methoxy group at 1250-1300 cm⁻¹ [5]. The aromatic C-H stretching vibrations appear as multiple weak to moderate bands above 3000 cm⁻¹, typically observed between 3050-3150 cm⁻¹ [4].

NMR Structural Elucidation Patterns

Nuclear Magnetic Resonance spectroscopy provides comprehensive structural characterization of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone through detailed analysis of proton and carbon chemical shift patterns.

Proton NMR Analysis

The ¹H NMR spectrum of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone exhibits characteristic chemical shift patterns that reflect the electronic environment of each proton within the molecular framework. The aromatic protons of the benzoxazole ring system appear in the downfield region between δ 7.0-8.0 ppm, consistent with typical aromatic chemical shifts [6] [7].

The methyl protons of the acetyl group (CH₃CO) are expected to resonate at approximately δ 2.5-2.7 ppm, appearing as a singlet due to the absence of neighboring protons [8]. This chemical shift is characteristic of methyl groups adjacent to carbonyl carbons in aromatic ketones.

The methoxy group protons (OCH₃) appear as a singlet at approximately δ 3.8-4.0 ppm, which is typical for methoxy substituents on aromatic rings [9]. The relatively downfield position reflects the deshielding effect of the oxygen atom and the aromatic ring system.

The benzoxazole ring protons demonstrate distinct chemical shift patterns based on their positions relative to the heteroatoms. Protons ortho to nitrogen or oxygen atoms typically experience greater deshielding and appear further downfield compared to meta and para positions [7]. The electronic effects of the methoxy group at the 4-position influence the chemical shifts of neighboring aromatic protons through mesomeric and inductive effects.

Carbon-13 NMR Analysis

The ¹³C NMR spectrum provides detailed information about the carbon framework of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone. The carbonyl carbon of the ketone group is expected to appear at approximately δ 190-200 ppm, consistent with aromatic ketone carbonyl carbons [10] [11].

The benzoxazole ring carbons exhibit characteristic chemical shifts reflecting their electronic environments. The carbon at the 2-position of the benzoxazole ring, directly bonded to both nitrogen and oxygen, typically appears around δ 150-160 ppm [11]. The aromatic carbons of the benzene ring fused to the oxazole moiety resonate in the range of δ 110-140 ppm, with specific chemical shifts depending on their substitution patterns and proximity to heteroatoms.

The methoxy carbon appears at approximately δ 55-56 ppm, which is characteristic of methoxy groups attached to aromatic systems [9]. The acetyl methyl carbon is expected to resonate around δ 25-30 ppm, typical for aliphatic carbons adjacent to carbonyl groups.

Crystallographic Data and Molecular Packing

The crystallographic characterization of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone provides fundamental insights into its solid-state structure and intermolecular interactions. While specific crystallographic data for this exact compound are not extensively documented in the current literature, structural analysis of closely related benzoxazole derivatives offers valuable comparative information.

Benzoxazole derivatives typically crystallize in monoclinic or triclinic crystal systems, with molecular packing influenced by the planar nature of the benzoxazole core and the presence of polar functional groups [12] [13]. The compound 2-(6-methylbenzoxazol-2-yl)-3-phenylacrylonitrile, a structurally related benzoxazole derivative, crystallizes in the monoclinic space group P21/c with unit cell parameters: a = 11.0508(8) Å, b = 12.0159(10) Å, c = 10.0074(9) Å, and β = 94.761(5)° [13].

The molecular geometry of benzoxazole compounds exhibits near-planarity of the heterocyclic core, with typical root-mean-square deviations of approximately 0.010 Å from planarity [14]. This planar configuration facilitates π-π stacking interactions between molecules in the crystal lattice, contributing to the overall stability of the solid-state structure.

The presence of the methoxy group at the 4-position introduces additional considerations for crystal packing. The oxygen atom of the methoxy group can participate in weak intermolecular hydrogen bonding interactions with neighboring molecules, influencing the overall packing arrangement. Similar benzoxazole derivatives demonstrate hydrogen bonding patterns that stabilize three-dimensional crystal structures [15].

Molecular Packing Characteristics

The crystal structure of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone is expected to be dominated by several types of intermolecular interactions. The carbonyl oxygen of the acetyl group can act as a hydrogen bond acceptor, potentially forming weak C-H···O interactions with aromatic protons of neighboring molecules [15].

The planar benzoxazole framework facilitates π-π stacking interactions, with typical interplanar distances of 3.3-3.6 Å observed in similar aromatic heterocyclic compounds [16]. These stacking interactions contribute significantly to the cohesive energy of the crystal lattice and influence the thermal and mechanical properties of the solid material.

Thermal Stability and Decomposition Profiles

The thermal behavior of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone encompasses both its thermal stability characteristics and decomposition pathways, which are critical parameters for understanding its handling requirements and potential applications.

Thermal Stability Assessment

Benzoxazole derivatives generally exhibit high thermal stability due to the aromatic nature of the heterocyclic core and the strong C-N and C-O bonds within the ring system [17]. Thermogravimetric analysis (TGA) of similar benzoxazole compounds indicates thermal stability up to approximately 450-500°C before significant decomposition occurs [17].

The thermal stability of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone is influenced by several structural factors. The methoxy substituent may represent a potential site for initial thermal degradation, as ether linkages can undergo thermolysis at elevated temperatures. However, the aromatic stabilization provided by the benzoxazole framework contributes to overall thermal robustness.

Differential Scanning Calorimetry (DSC) analysis of benzoxazole polymers demonstrates glass transition temperatures in the range of 300-400°C, indicating substantial thermal stability of the benzoxazole core structure [17]. The presence of the acetyl group may introduce additional thermal considerations, as ketone functionalities can undergo various thermal transformations at elevated temperatures.

Decomposition Pathways and Mechanisms

The thermal decomposition of benzoxazole compounds follows well-established mechanistic pathways that have been elucidated through detailed kinetic studies [18]. Primary decomposition typically initiates with ring-opening reactions that disrupt the heterocyclic structure, followed by secondary fragmentation processes.

For benzoxazole derivatives, the initial decomposition step involves the cleavage of the C-O bond in the oxazole ring, leading to the formation of o-hydroxybenzonitrile as a major decomposition product [18]. This reaction occurs at temperatures exceeding 1000 K under shock tube conditions, but may proceed at lower temperatures under prolonged heating conditions.

The presence of the acetyl group in 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone introduces additional decomposition pathways. The ketone functionality may undergo α-cleavage reactions, resulting in the formation of acetyl radicals and benzoxazole fragments. The methoxy substituent can undergo demethylation reactions, producing methanol and hydroxybenzoxazole derivatives.

Subsequent decomposition steps involve the breakdown of the benzene ring through various fragmentation pathways, ultimately leading to the formation of small molecular products including carbon monoxide, hydrogen cyanide, and various hydrocarbon fragments [18]. The overall decomposition process is complex and temperature-dependent, with higher temperatures favoring more extensive fragmentation.

Kinetic Parameters and Activation Energies

The thermal decomposition kinetics of benzoxazole derivatives have been characterized through various analytical techniques. Activation energies for the initial decomposition steps typically range from 200-300 kJ/mol, reflecting the substantial energy required to initiate ring-opening reactions in aromatic heterocycles [19].

The decomposition of related polybenzoxazine materials demonstrates multiple weight loss events during thermogravimetric analysis, with initial degradation occurring around 260-280°C and major decomposition between 300-450°C [19]. These temperature ranges provide guidance for the expected thermal behavior of 1-(4-Methoxybenzo[d]oxazol-2-yl)ethanone.